4-[(4-oxo-3(4H)-quinazolinyl)methyl]-N-3-pyridinylcyclohexanecarboxamide

• IUPAC Name: 4-[(4-oxoquinazolin-3-yl)methyl]-N-pyridin-3-ylcyclohexane-1-carboxamide
• InChI: InChI=1S/C21H22N4O2/c26-20(24-17-4-3-11-22-12-17)16-9-7-15(8-10-16)13-25-14-23-19-6-2-1-5-18(19)21(25)27/h1-6,11-12,14-16H,7-10,13H2,(H,24,26)
• InChI Key: NOXFZZHRZRFIEL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CN2C=NC3=CC=CC=C3C2=O)C(=O)NC4=CN=CC=C4
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol

Description

4-[(4-oxo-3(4H)-quinazolinyl)methyl]-N-3-pyridinylcyclohexanecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine and agriculture. This compound is also known as QNZ or EHop-016 and has been studied extensively due to its unique properties.

Mechanism of Action

QNZ inhibits the phosphorylation of STAT3, which is a transcription factor that plays a key role in cell growth and survival. By inhibiting the STAT3 pathway, QNZ can induce apoptosis (programmed cell death) in cancer cells and reduce inflammation in inflammatory diseases.
Biochemical and Physiological Effects:
QNZ has been shown to have a number of biochemical and physiological effects. It can induce apoptosis in cancer cells, reduce inflammation in inflammatory diseases, and inhibit angiogenesis (the formation of new blood vessels). QNZ has also been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

QNZ has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-characterized compound. QNZ also has a high degree of selectivity for the STAT3 pathway, which makes it a promising drug candidate for cancer and inflammatory disease treatment. However, QNZ has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. QNZ also has a short half-life, which can limit its effectiveness as a drug.

Future Directions

There are several future directions for the study of QNZ. One potential application is in the development of new cancer therapies. QNZ has shown promise in preclinical studies and could be further developed as a cancer drug. Another potential application is in the treatment of inflammatory diseases. QNZ has been shown to have anti-inflammatory properties and could be developed as a treatment for diseases such as rheumatoid arthritis and psoriasis. Additionally, QNZ could be studied for its potential applications in other fields such as agriculture, where it could be used as a pesticide or herbicide.

Scientific Research Applications

QNZ has been extensively studied for its potential applications in the field of cancer research. It has been shown to inhibit the growth and proliferation of cancer cells by targeting the STAT3 signaling pathway. QNZ has also been studied for its potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis.